Cas no 25711-72-2 ((3-aminophenyl)urea)

• Product Name: (3-aminophenyl)urea
• CAS No: 25711-72-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD00035935
• CID: 52780
• PubChem ID: 108806
• Update Time: 2025-07-20

(3-aminophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-aminophenylurea
• (3-Aminophenyl)-Urea
• (3-aminophenyl)urea
• 1-(3-AMINOPHENYL)UREA
• 1-amino-3-ureidobenzene
• 3-ureidoaminoaniline
• 3-ureidoaniline
• m-aminophenyl urea
• m-Carbamidoaniline
• m-Ureidoaniline
• Urea,(3-aminophenyl)
• Urea,N-(3-aminophenyl)
• MFCD00035935
• Z235352405
• n-(3-aminophenyl)urea
• AKOS000130738
• Urea, N-(3-aminophenyl)-
• ZNXSFVXZQBETRJ-UHFFFAOYSA-N
• AB00998716-01
• AS-13394
• EINECS 247-201-1
• FT-0694737
• NS00006259
• N-(3-aminophenyl)-urea
• F19865
• m-Aminophenylharnstoff
• 4515-56-4
• (3-Aminophenyl)-urea HCl
• SCHEMBL33716
• A817983
• W-107224
• CS-0149930
• DTXSID1067126
• 25711-72-2
• Urea, (3-aminophenyl)-
• m-aminophenylurea
• EN300-28242
• STK368126

• MDL： MFCD00035935
• Inchi： 1S/C7H9N3O/c8-5-2-1-3-6(4-5)10-7(9)11/h1-4H,8H2,(H3,9,10,11)
• InChI Key： ZNXSFVXZQBETRJ-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 321.033°C at 760 mmHg
• Flash Point: 148 °C
• Refractive Index: 1.708
• PSA: 81.14000
• LogP: 2.11390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on (3-aminophenyl)urea

Introduction to (3-Aminophenyl)urea (CAS No. 25711-72-2)

(3-Aminophenyl)urea (CAS No. 25711-72-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-aminophenyl carbamate, is characterized by its unique molecular structure and chemical properties, making it a valuable component in various research and industrial processes.

The chemical formula of (3-Aminophenyl)urea is C₆H₉N₃O, and it has a molecular weight of 135.15 g/mol. The compound is a white crystalline solid that is soluble in water and ethanol. Its structural features include an aromatic ring with an amino group at the para position and a urea functional group, which contribute to its reactivity and versatility in chemical reactions.

In the realm of medicinal chemistry, (3-Aminophenyl)urea has garnered attention for its potential therapeutic applications. Recent studies have explored its role as a lead compound in the development of new drugs for various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has highlighted the use of (3-Aminophenyl)urea derivatives as potent inhibitors of specific enzymes involved in cancer progression and neurodegenerative disorders.

The urea moiety in (3-Aminophenyl)urea is particularly noteworthy for its ability to form hydrogen bonds, which can enhance the binding affinity of molecules to target proteins. This property makes it an attractive scaffold for designing small molecules with high selectivity and efficacy. Additionally, the amino group on the aromatic ring can be readily functionalized through various chemical reactions, allowing for the synthesis of a wide range of derivatives with tailored biological activities.

In the context of drug discovery, (3-Aminophenyl)urea has been utilized as a starting material for the synthesis of compounds with diverse pharmacological profiles. For example, a study published in *Bioorganic & Medicinal Chemistry* reported the synthesis and evaluation of (3-Aminophenyl)urea-based inhibitors of histone deacetylases (HDACs), which are key epigenetic regulators implicated in several diseases. These inhibitors demonstrated promising anti-cancer activity in preclinical models, underscoring the potential of (3-Aminophenyl)urea as a scaffold for developing novel therapeutic agents.

Beyond its applications in drug discovery, (3-Aminophenyl)urea has also found use in other areas of chemistry and biology. In analytical chemistry, it has been employed as a derivatizing agent for enhancing the detection sensitivity of certain analytes in chromatographic techniques. In materials science, it has been incorporated into polymer formulations to improve their mechanical properties and thermal stability.

The synthesis of (3-Aminophenyl)urea can be achieved through several routes, including the reaction of 3-aminophenol with urea or isocyanates. These methods are well-documented in the literature and can be optimized to produce high-purity compounds suitable for various applications. The ease of synthesis and availability of starting materials make (3-Aminophenyl)urea an accessible compound for researchers and industrial chemists alike.

In conclusion, (3-Aminophenyl)urea (CAS No. 25711-72-2) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and versatile reactivity make it an invaluable tool in the development of new drugs, analytical methods, and advanced materials. As ongoing research continues to uncover new uses and properties, the importance of (3-Aminophenyl)urea in the scientific community is likely to grow even further.